3-Benzyl-4-phenyl-2H-1-benzopyran

• CAS No.: 192382-60-8
• Molecular Formula: C22H18O
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 3-benzyl-4-phenyl-2H-chromene
• InChI: InChI=1S/C22H18O/c1-3-9-17(10-4-1)15-19-16-23-21-14-8-7-13-20(21)22(19)18-11-5-2-6-12-18/h1-14H,15-16H2
• InChI Key: RGSBQFPPIVBTDR-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(C2=CC=CC=C2O1)C3=CC=CC=C3)CC4=CC=CC=C4

Description

3-Benzyl-4-phenyl-2H-1-benzopyran is a polycyclic organic compound that results from the fusion of a benzene ring to a heterocyclic pyran ring. This compound is part of the benzopyran family, which is known for its diverse biological activities and applications in various fields such as medicinal chemistry and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Benzyl-4-phenyl-2H-1-benzopyran can be achieved through several methods. One common approach involves the condensation of benzaldehyde derivatives with phenylacetic acid derivatives under acidic or basic conditions. This reaction typically proceeds via a Knoevenagel condensation followed by cyclization to form the benzopyran ring .

Industrial Production Methods

Industrial production of this compound often employs catalytic hydrogenation and cyclization processes. These methods are optimized for high yield and purity, utilizing catalysts such as palladium on carbon (Pd/C) and reaction conditions that include elevated temperatures and pressures .

Chemical Reactions Analysis

Types of Reactions

3-Benzyl-4-phenyl-2H-1-benzopyran undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form benzopyran-4-one derivatives using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can convert this compound to its corresponding dihydro derivatives using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reducing agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Catalysts: Palladium on carbon (Pd/C), zinc oxide (ZnO)

Major Products

The major products formed from these reactions include benzopyran-4-one derivatives, dihydrobenzopyran derivatives, and various substituted benzopyrans .

Scientific Research Applications

3-Benzyl-4-phenyl-2H-1-benzopyran has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and materials.

Biology: This compound exhibits significant biological activities, including antimicrobial, anti-inflammatory, and anticancer properties

Medicine: Due to its biological activities, this compound is investigated for potential therapeutic applications in treating various diseases.

Industry: It is used in the development of new materials with unique properties, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 3-Benzyl-4-phenyl-2H-1-benzopyran involves its interaction with specific molecular targets and pathways. For instance, its anticancer activity is attributed to its ability to inhibit cell proliferation and induce apoptosis in cancer cells. This is achieved through the modulation of signaling pathways such as the PI3K/Akt and MAPK pathways .

Comparison with Similar Compounds

Similar Compounds

2-Phenylchroman: Another benzopyran derivative with similar structural features but different biological activities.

Benzopyran-4-one: Known for its cytotoxic and anti-inflammatory properties.

3-Phenyl-2H-1-benzopyran-2-imine hydrobromide: Exhibits unique chemical properties and applications.

Uniqueness

3-Benzyl-4-phenyl-2H-1-benzopyran stands out due to its specific combination of benzyl and phenyl groups, which confer unique chemical reactivity and biological activities. This makes it a valuable compound for various research and industrial applications .